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Cat. No.: B15557802
Get Quote
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For the attention of: Researchers, scientists, and drug development professionals.

This technical guide provides a detailed overview of the chemical structure, properties, and
potential applications of Methyl 2-bromopropanoate-d4. Due to the limited availability of
specific experimental data for the deuterated compound, this guide also includes extensive
information on its non-deuterated analogue, Methyl 2-bromopropanoate, to serve as a valuable
reference.

Chemical Structure and Properties

Methyl 2-bromopropanoate-d4 is the deuterated form of Methyl 2-bromopropanoate. The
deuterated version, specifically Methyl (+)-2-Bromopropionate-2,3,3,3-d4, is identified by the
CAS number 1398065-68-3.[1]

Based on its nomenclature, the chemical structure consists of a propanoate backbone with a
bromine atom at the second carbon, a methyl ester group, and four deuterium atoms replacing
hydrogen atoms at the second and third positions.

Table 1: Chemical Identifiers
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Identifier

Value

Compound Name

Methyl (£)-2-Bromopropionate-2,3,3,3-d4

Synonym

Methyl 2-bromopropanoate-d4

CAS Number

1398065-68-3

Molecular Formula

CaH3D4BrO2

Molecular Weight

Approximately 171.05 g/mol

Non-deuterated CAS

5445-17-0

Table 2: Physical Properties of Non-deuterated Methyl 2-bromopropanoate

Note: These values are for the non-deuterated compound and will vary for the deuterated

analogue.
Property Value Reference
Clear, colorless to slightly
Appearance o [1]
yellow liquid
Boiling Point 51 °C at 19 mmHg
Density 1.497 g/mL at 25 °C

Refractive Index

n20/D 1.451

Solubility Insoluble in water

SMILES CC(Br)C(=0)0C [1]
InChl=1S/C4H7BrO2/c1-

InChl [1]

3(5)4(6)7-2/h3H,1-2H3

Experimental Protocols
Synthesis of Methyl 2-bromopropanoate (Non-

deuterated)
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A common method for the synthesis of the non-deuterated compound is the esterification of 2-
bromopropionic acid with methanol.

Materials:

2-bromopropionic acid

Methanol (absolute)

Sulfuric acid (concentrated)

Sodium bicarbonate solution (saturated)

Anhydrous magnesium sulfate

Distillation apparatus

Procedure:

In a round-bottom flask, dissolve 2-bromopropionic acid in an excess of absolute methanol.

Slowly add a catalytic amount of concentrated sulfuric acid while cooling the flask in an ice
bath.

Reflux the mixture for several hours to drive the esterification to completion.
After cooling, pour the reaction mixture into a separatory funnel containing cold water.

Neutralize the excess acid by washing with a saturated solution of sodium bicarbonate until
effervescence ceases.

Wash the organic layer with brine.
Dry the ester over anhydrous magnesium sulfate.
Filter to remove the drying agent.

Purify the crude product by fractional distillation under reduced pressure.
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General Strategy for the Synthesis of Methyl 2-
bromopropanoate-d4

While a specific protocol for Methyl (x)-2-Bromopropionate-2,3,3,3-d4 is not readily available in
the literature, a general approach would involve the use of deuterated starting materials. One
plausible route is the esterification of 2-bromo-propionic acid-d4 with methanol. The deuterated
propionic acid can be prepared through methods such as H-D exchange reactions on propionic
acid or by using deuterated precursors in its synthesis.

Spectroscopic Data (Non-deuterated)

The following tables summarize the expected spectroscopic characteristics of the non-
deuterated Methyl 2-bromopropanoate. For the d4 analogue, the proton NMR would show a
significant reduction in signal intensity and complexity in the regions corresponding to the
deuterated positions. The mass spectrum would show a parent ion peak shifted by +4 m/z
units.

Table 3: 1H NMR Data of Methyl 2-bromopropanoate (CDCls)

Chemical Shift Lo . .
Multiplicity Integration Assignment

(ppm)

1.83 Doublet 3H -CHs

3.79 Singlet 3H -OCHs

4.40 Quartet 1H -CH(BI)-

Reference:[2]

Table 4: 13C NMR Data of Methyl 2-bromopropanoate (CDClIs)
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Chemical Shift (ppm) Assighment
21.8 -CHs

40.5 -CH(Br)-
53.2 -OCHs

170.1 C=0

Reference:[3]

Table 5: Mass Spectrometry Data of Methyl 2-bromopropanoate

m/z Interpretation

166/168 [M]* (Molecular ion peak with bromine isotopes)
107/109 [M-COOCHs]*

87 [M-Br]*

59 [COOCHs]*

Reference:[1][4]

Applications in Research and Drug Development

Deuterated compounds like Methyl 2-bromopropanoate-d4 are valuable tools in scientific

research, particularly in drug development, for several reasons:

 Internal Standards: Due to their similar chemical and physical properties to their non-
deuterated counterparts, but with a distinct mass, they are ideal internal standards for
quantitative analysis by mass spectrometry. This is crucial for pharmacokinetic and metabolic
studies during drug development.[5]

» Metabolic Studies: Isotopic labeling allows researchers to trace the metabolic fate of
molecules in biological systems, providing insights into drug metabolism and
pharmacokinetics.
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e Mechanistic Studies: The kinetic isotope effect, where the C-D bond is stronger than the C-H
bond, can be exploited to study reaction mechanisms.

The non-deuterated Methyl 2-bromopropanoate has been used as an initiator in the synthesis
of polymer brushes and as a starting material for the synthesis of a PET imaging agent for
prostate cancer. It is plausible that the deuterated analogue could be used in similar
applications where monitoring of the molecule's fate is desired.

Logical Workflow Visualization

The following diagram illustrates the general workflow for using a deuterated compound, such
as Methyl 2-bromopropanoate-d4, as an internal standard in a quantitative bioanalytical
method.
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Workflow for Quantitative Analysis using a Deuterated Internal Standard
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Internal Standard
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'
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Internal Standard
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LC-MS/MS Analysis

'

Generate Chromatograms for
Analyte and Internal Standard

Data Analysis

Calculate Peak Area Ratios
(Analyte / Internal Standard)

:

Quantify Analyte Concentration
using a Calibration Curve

I
IFinal Result
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Analyte Concentration
in Original Sample

Click to download full resolution via product page

Caption: General workflow for quantitative analysis using a deuterated internal standard.
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This guide provides a foundational understanding of Methyl 2-bromopropanoate-d4 for
researchers and professionals in drug development. While specific experimental data for the
deuterated compound is scarce, the information on its non-deuterated counterpart offers a
strong basis for its potential applications and handling.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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